Cas no 2171175-58-7 (3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid)

• Product Name: 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid
• CAS No: 2171175-58-7
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6049782
• PubChem ID: 165504765
• Update Time: 2025-06-07

3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid
• 2171175-58-7
• EN300-1493645
• 3-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}benzoic acid

• Inchi： 1S/C27H26N2O5/c1-2-24(25(30)28-15-17-8-7-9-18(14-17)26(31)32)29-27(33)34-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-14,23-24H,2,15-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t24-/m1/s1
• InChI Key： XBCNXAMPBQSLCU-XMMPIXPASA-N
• SMILES： O(C(N[C@@H](C(NCC1C=CC=C(C(=O)O)C=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid

Comprehensive Overview of 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid (CAS No. 2171175-58-7)

3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid (CAS No. 2171175-58-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound features a fluorenylmethoxycarbonyl (Fmoc) protecting group, a critical component in solid-phase peptide synthesis (SPPS). The Fmoc group is renowned for its stability under basic conditions and ease of removal under mild acidic conditions, making it indispensable in modern bioconjugation and drug development.

The growing demand for custom peptides and therapeutic proteins has propelled interest in CAS No. 2171175-58-7. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "benzoic acid derivatives in peptide synthesis," highlighting its relevance in biotechnology and medicinal chemistry. Its unique structure enables precise molecular modifications, aligning with trends like personalized medicine and targeted drug delivery systems.

From a synthetic chemistry perspective, 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid offers exceptional versatility. Its carboxylic acid moiety allows for esterification or amide bond formation, while the Fmoc group ensures selective deprotection during multi-step reactions. This adaptability is crucial for designing peptide-based vaccines or enzyme inhibitors, addressing current challenges in infectious disease and oncology research.

Quality control of CAS No. 2171175-58-7 involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. Purity thresholds exceeding 98% are often required for GMP-compliant applications, reflecting its importance in preclinical studies. FAQs like "how to store Fmoc-protected compounds" or "solubility of benzoic acid derivatives" underscore practical considerations for handling this reagent.

In conclusion, 3-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid represents a cornerstone in peptide chemistry. Its compatibility with automated synthesizers and role in high-throughput screening align with industry shifts toward AI-driven drug discovery. As the scientific community explores sustainable synthesis methods, this compound’s efficiency positions it as a key player in future biopharmaceutical innovations.